Cas no 106100-53-2 (3-butyl-2-ethylaniline)

• Product Name: 3-butyl-2-ethylaniline
• CAS No: 106100-53-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 1171998
• PubChem ID: 71334086
• Update Time: 2025-04-20

3-butyl-2-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2-ethylaniline
• DTXSID50762247
• 106100-53-2

• Inchi： 1S/C12H19N/c1-3-5-7-10-8-6-9-12(13)11(10)4-2/h6,8-9H,3-5,7,13H2,1-2H3
• InChI Key： BVOKUKXMVHRXTK-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1CC)CCCC

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų